Cas no 260-35-5 (Benzo[g]phthalazine)

• Product Name: Benzo[g]phthalazine
• CAS No: 260-35-5
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 256772
• PubChem ID: 12867025
• Update Time: 2025-04-19

Benzo[g]phthalazine Chemical and Physical Properties

Names and Identifiers

• Benzo[g]phthalazine
• 2,3-Diazaanthracene
• 260-35-5
• DTXSID70511890
• SCHEMBL8606886

• Inchi： 1S/C12H8N2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-8H
• InChI Key： YMRMWSXLJHDGQT-UHFFFAOYSA-N
• SMILES： N1C=C2C=C3C=CC=CC3=CC2=CN=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Melting Point: 203-204 °C(Solv: ethanol (64-17-5))
• Boiling Point: 436.2±14.0 °C(Predicted)
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines